Cas no 35554-99-5 (D-Alanine, 3-sulfino-)

D-Alanine, 3-sulfino- structure
D-Alanine, 3-sulfino- structure
Product Name:D-Alanine, 3-sulfino-
CAS No:35554-99-5
MF:C3H7NO4S
MW:153.156979799271
CID:292546
PubChem ID:1602099
Update Time:2025-04-19

D-Alanine, 3-sulfino- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine, 3-sulfino-
    • (2S)-2-amino-3-sulfinopropanoic acid
    • A6YN9EAW93
    • Cysteinesulfinic acid, D-
    • CHEMBL1316081
    • Cysteinesulfinate, D-
    • 35554-99-5
    • D-Cysteine sulfinate
    • Cysteinesulfinic acid, (-)-
    • UNII-A6YN9EAW93
    • 3-Sulfinoalanine #
    • 3-Sulfino-D-alanine
    • DTXSID801315480
    • NCGC00015239-01
    • Lopac-C-4418
    • L-Cysteine sulfinic acid
    • Alanine, beta-sulfino-
    • SCHEMBL15264082
    • ALANINE, .BETA.-SULFINO-
    • ADVPTQAUNPRNPO-UWTATZPHSA-N
    • Inchi: 1S/C3H7NO4S/c4-2(3(5)6)1-9(7)8/h2H,1,4H2,(H,5,6)(H,7,8)/t2-/m1/s1
    • InChI Key: ADVPTQAUNPRNPO-UWTATZPHSA-N
    • SMILES: S(C[C@H](C(=O)O)N)(=O)O

Computed Properties

  • Exact Mass: 153.00961
  • Monoisotopic Mass: 153.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.2
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 100.62
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.